Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)

• CAS RN: 113503-39-2
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: methyl 2-acetyl-2-methylcyclopropane-1-carboxylate
• InChI: InChI=1S/C8H12O3/c1-5(9)8(2)4-6(8)7(10)11-3/h6H,4H2,1-3H3
• InChI Key: OCBGSKFPTWRCGU-UHFFFAOYSA-N
• SMILES: CC(=O)C1(CC1C(=O)OC)C
• synonyms: Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)

Description

Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI) is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a cyclopropane derivative and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) is not well understood. However, studies have shown that this compound has the potential to interact with various enzymes and proteins in the body, which may lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) has been shown to have various biochemical and physiological effects. Studies have shown that this compound may have anti-inflammatory and anti-tumor properties. Additionally, this compound may have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) in lab experiments is its high purity and stability. However, one limitation is that this compound may be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) in scientific research. One direction is the development of new drugs and pharmaceuticals based on the unique properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science. Finally, more studies are needed to investigate the potential side effects of this compound and its safety for human use.
Conclusion:
In conclusion, Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) is a unique chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been used in the synthesis of organic compounds and the development of new drugs and pharmaceuticals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the future.

Synthesis Methods

Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) can be synthesized through several methods. One of the most common methods involves the reaction of cyclopropanecarboxylic acid with acetic anhydride and then methyl alcohol. This method yields a high purity product and is relatively simple to carry out.

Scientific Research Applications

Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (Cyclopropanecarboxylic acid, 2-acetyl-2-methyl-, methyl ester (9CI)) has been used in various scientific research applications. One of the most common applications is in the synthesis of organic compounds. This compound has also been used in the development of new drugs and pharmaceuticals due to its unique properties.